3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid

• IUPAC Name: 3-[(4-chloro-2-methylbenzoyl)amino]propanoic acid
• InChI: InChI=1S/C11H12ClNO3/c1-7-6-8(12)2-3-9(7)11(16)13-5-4-10(14)15/h2-3,6H,4-5H2,1H3,(H,13,16)(H,14,15)
• InChI Key: BYNWGYFGHLKZOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)NCCC(=O)O
• Molecular Formula: C11H12ClNO3
• Molecular Weight: 241.67 g/mol

Description

3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid, also known as CMPA, is a chemical compound that has been widely used in scientific research. It is a synthetic amino acid derivative that has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid binds to proteins through a process known as covalent modification. This involves the formation of a covalent bond between the 3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid molecule and a specific amino acid residue on the protein. This covalent bond alters the structure and function of the protein, leading to changes in its activity and interactions with other molecules.
Biochemical and Physiological Effects
3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid has been found to have a variety of biochemical and physiological effects, depending on the protein that it binds to. For example, it has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain. It has also been found to modulate the activity of certain receptors, such as the GABA-A receptor, which is involved in the regulation of anxiety and sleep.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid in lab experiments is its ability to covalently modify proteins. This allows for the precise control of protein activity and function, which is essential for studying their structure and function. However, one limitation of 3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for the use of 3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid in scientific research. One area of interest is the development of new drugs that target specific proteins, using 3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid as a starting point for drug discovery. Another area of interest is the study of protein-ligand interactions in complex biological systems, such as the human brain. Finally, there is also potential for the use of 3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid in the development of new diagnostic tools for the detection of specific proteins in biological samples.

Synthesis Methods

3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid is synthesized through a multi-step process that involves the reaction of 4-chloro-2-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-aminopropanoic acid. The final product is obtained through purification and crystallization.

Scientific Research Applications

3-[(4-Chloro-2-methylbenzoyl)amino]propanoic acid has been used extensively in scientific research, particularly in the study of protein-ligand interactions. It has been shown to bind to a variety of proteins, including enzymes, receptors, and transporters. This makes it a valuable tool for studying the structure and function of these proteins, as well as for drug discovery and development.